Cas no 1701679-36-8 (2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene)
2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene
- Pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidine, 1,5,5a,6,7,8,9,9a-octahydro-
- 2,3,5,7,11-Pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene
- 1701679-36-8
- EN300-1118873
-
- Inchi: 1S/C8H13N5/c1-2-9-3-6-4-10-8-11-5-12-13(8)7(1)6/h5-7,9H,1-4H2,(H,10,11,12)
- InChI Key: XJJSNNMODMCUIW-UHFFFAOYSA-N
- SMILES: C12N=CNN1C1CCNCC1CN=2
Computed Properties
- Exact Mass: 179.11709544g/mol
- Monoisotopic Mass: 179.11709544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 54.8Ų
Experimental Properties
- Density: 1.70±0.1 g/cm3(Predicted)
- Boiling Point: 292.0±50.0 °C(Predicted)
- pka: 11.03±0.20(Predicted)
2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118873-0.05g |
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene |
1701679-36-8 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1118873-0.1g |
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene |
1701679-36-8 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1118873-0.25g |
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene |
1701679-36-8 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1118873-0.5g |
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene |
1701679-36-8 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1118873-1.0g |
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene |
1701679-36-8 | 1g |
$1485.0 | 2023-06-09 | ||
| Enamine | EN300-1118873-2.5g |
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene |
1701679-36-8 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1118873-5.0g |
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene |
1701679-36-8 | 5g |
$4309.0 | 2023-06-09 | ||
| Enamine | EN300-1118873-10.0g |
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene |
1701679-36-8 | 10g |
$6390.0 | 2023-06-09 | ||
| Enamine | EN300-1118873-1g |
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene |
1701679-36-8 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1118873-5g |
2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene |
1701679-36-8 | 95% | 5g |
$3065.0 | 2023-10-27 |
2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene
Recent Advances in the Study of 2,3,5,7,11-Pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene (CAS: 1701679-36-8)
The compound 2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene (CAS: 1701679-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its fused tricyclic framework and multiple nitrogen atoms, exhibits remarkable chemical reactivity and biological activity, making it a promising candidate for drug development and other biomedical applications.
Recent studies have focused on elucidating the synthetic pathways and optimizing the production of this compound. Researchers have reported improved synthetic methods that enhance yield and purity, which are critical for its application in high-throughput screening and further pharmacological studies. The compound's stability under various physiological conditions has also been investigated, providing insights into its potential as a drug scaffold.
In terms of biological activity, preliminary in vitro studies have demonstrated that 2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene exhibits inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. These findings suggest its potential utility in developing novel anti-inflammatory and anticancer agents. Further mechanistic studies are underway to delineate its mode of action and identify potential off-target effects.
Additionally, computational modeling and molecular docking studies have been employed to predict the compound's interactions with various biological macromolecules. These simulations have revealed high binding affinity to several protein targets, corroborating the experimental data and highlighting its versatility as a lead compound in drug discovery.
Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward therapeutic use.
In conclusion, the ongoing research on 2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene (CAS: 1701679-36-8) underscores its potential as a valuable tool in chemical biology and medicinal chemistry. Continued exploration of its synthetic, biological, and pharmacological properties will likely yield further insights and open new avenues for therapeutic innovation.
1701679-36-8 (2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)